Cas no 2227818-36-0 (rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a nitro-substituted pyrazole moiety. Its rigid cyclopropane backbone and electron-withdrawing nitro group enhance its utility as a versatile intermediate in synthetic organic chemistry, particularly for constructing biologically active compounds. The stereochemistry at the (1R,3R) positions contributes to its potential selectivity in asymmetric synthesis or ligand design. This compound’s structural complexity makes it valuable for pharmaceutical research, agrochemical development, and material science applications. Its stability under standard conditions and compatibility with further functionalization underscore its practicality in multistep synthetic routes.
rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid structure
2227818-36-0 structure
Product Name:rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
CAS No:2227818-36-0
MF:C9H11N3O4
MW:225.201341867447
CID:5937430
PubChem ID:165753290
Update Time:2025-06-08

rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
    • 2227818-36-0
    • EN300-1773094
    • Inchi: 1S/C9H11N3O4/c1-9(2)5(6(9)8(13)14)4-3-10-11-7(4)12(15)16/h3,5-6H,1-2H3,(H,10,11)(H,13,14)/t5-,6+/m1/s1
    • InChI Key: OJNBBRKLMWOKQW-RITPCOANSA-N
    • SMILES: OC([C@@H]1[C@@H](C2C=NNC=2[N+](=O)[O-])C1(C)C)=O

Computed Properties

  • Exact Mass: 225.07495584g/mol
  • Monoisotopic Mass: 225.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 112Ų

rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227818-36-0)

rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227818-36-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a 3-nitro-1H-pyrazolyl group and two methyl groups. The presence of the nitro group in the pyrazole ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The racemic nature of the compound indicates the presence of both enantiomers, which may have different biological activities.

Recent studies have focused on the synthesis and characterization of rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid. Various synthetic routes have been explored to optimize the yield and purity of the compound. One notable method involves the reaction of 3-nitropyrazole with a suitable cyclopropane precursor in the presence of a catalyst. This approach has shown high efficiency and selectivity, making it a preferred method for large-scale production.

The biological activities of rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid have been extensively investigated. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary research suggests that this compound may exhibit antiviral properties, particularly against certain RNA viruses. These findings highlight its potential as a lead compound for the development of new therapeutic agents.

In the context of drug discovery, rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid has shown promise in preclinical studies. Its ability to modulate specific biological targets has been evaluated using in vitro and in vivo models. For instance, it has been tested for its efficacy in reducing inflammation in animal models of arthritis and has shown significant therapeutic benefits. These results are encouraging and warrant further investigation into its potential clinical applications.

The safety profile of rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is also an important consideration. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227818-36-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.

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